3-(4-Chlorophenyl)-5-(3-phenoxypropyl)-1,2,4-oxadiazole

• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-5-(3-phenoxypropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15ClN2O2/c18-14-10-8-13(9-11-14)17-19-16(22-20-17)7-4-12-21-15-5-2-1-3-6-15/h1-3,5-6,8-11H,4,7,12H2
• InChI Key: KOSUUJNKQCCUBR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCCC2=NC(=NO2)C3=CC=C(C=C3)Cl

Description

3-(4-Chlorophenyl)-5-(3-phenoxypropyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. This compound is also known as CPPO and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of CPPO is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. CPPO has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the body, which can have various effects on the body's physiological processes.
Biochemical and Physiological Effects
CPPO has been shown to have various biochemical and physiological effects on the body. It has been shown to have neuroprotective effects by inhibiting the activity of acetylcholinesterase. CPPO has also been shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines in the body. CPPO has been shown to have antifungal and antimicrobial activities, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

CPPO has several advantages and limitations for lab experiments. One advantage is its potential use in the synthesis of new compounds with potential biological activities. CPPO is also relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation is that CPPO is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of CPPO in scientific research. One direction is the development of new compounds with potential biological activities using CPPO as a building block. Another direction is the use of CPPO in the development of new materials with potential applications in optoelectronics and organic electronics. Additionally, further research is needed to fully understand the mechanism of action of CPPO and its potential use in the development of new drugs.

Synthesis Methods

There are different methods for synthesizing CPPO, but the most common method is the reaction between 4-chlorobenzohydrazide and 3-phenoxypropionyl chloride in the presence of triethylamine. The reaction proceeds in the presence of a solvent such as acetonitrile or dichloromethane at room temperature. The product is then purified using column chromatography to obtain pure CPPO.

Scientific Research Applications

CPPO has been used in various scientific research applications due to its unique properties. It has been used in the synthesis of new compounds with potential biological activities. CPPO has been used as a building block for the synthesis of oxadiazole-containing compounds that have shown promising anticancer, antimicrobial, and antifungal activities. CPPO has also been used in the synthesis of new materials with potential applications in optoelectronics and organic electronics.